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Compound of Interest

Compound Name:
2-Cyclopenten-1-one, 3-

(acetyloxy)-

Cat. No.: B12283767

Get Quote

Handling, Safety, and Application in Drug Discovery

Executive Summary
2',3'-Dihydroxyacetophenone (CAS 13494-10-5), also known as 3-Acetylcatechol, is a critical

organic intermediate used primarily in the synthesis of pharmaceuticals, including

antiproliferative agents, opioid receptor agonists, and anticoagulants.[1] As a catechol

derivative, it possesses specific redox properties and reactivity patterns that necessitate

precise handling to prevent oxidation and ensure experimental reproducibility.

This guide provides a comprehensive safety and technical framework for researchers. It moves

beyond basic SDS data to offer field-proven protocols for storage, solubilization, and synthesis,

ensuring both personnel safety and data integrity in drug development workflows.

Chemical Identity & Physicochemical Properties[1]
[2][3][4][5][6]
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Understanding the physical state and solubility profile is the first step in safe experimental

design.

Property Data Notes for Researchers

Chemical Name 2',3'-Dihydroxyacetophenone

Isomeric with

Resacetophenone (2,4-) and

Quinacetophenone (2,5-).

CAS Number 13494-10-5

Verify CAS on reagent bottles;

isomers have distinct

reactivities.

Molecular Formula C₈H₈O₃

Molecular Weight 152.15 g/mol
Useful for molarity calculations

in stock preparation.

Appearance
Yellow needles or crystalline

powder

Discoloration (browning)

indicates oxidation (quinone

formation).

Melting Point 97–98 °C
Sharp melting point indicates

high purity.

Solubility DMSO, Ethanol, Methanol

Moderate water solubility;

organic solvents preferred for

stock solutions.

pKa ~8.98

Phenolic protons are acidic;

deprotonation occurs in basic

media.

Safety Profile & Hazard Analysis (GHS)
While not classified as acutely toxic like some heavy metals, CAS 13494-10-5 presents

significant irritant hazards typical of phenolic compounds.

GHS Classification
Signal Word:WARNING
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Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.[3][4][5]

H319: Causes serious eye irritation.[6][2][3][5]

H335: May cause respiratory irritation.[3][4][5]

Critical Health Risks[9]
Mucosal Irritation: The compound is a potent respiratory irritant. Inhalation of dust during

weighing can cause acute coughing and upper respiratory tract inflammation.

Ocular Damage: Direct contact with eyes can cause severe irritation.[6][4][5] Crystalline

particulates can cause mechanical abrasion in addition to chemical irritation.

Catechol Sensitivity: Although not strictly classified as a sensitizer in all jurisdictions,

catechol derivatives can induce contact dermatitis in susceptible individuals upon repeated

exposure.

Handling & Storage Protocols
The Golden Rule: Treat 2',3'-Dihydroxyacetophenone as an air-sensitive reagent to maintain its

utility in synthesis. Phenolic hydroxyl groups at the ortho position (catechol motif) are prone to

oxidation.

Storage Hierarchy
Primary Container: Amber glass vial with a Teflon-lined cap (prevents UV degradation).

Environment: Store at Room Temperature (15–25°C) in a dry environment.

Long-Term Preservation: For storage >3 months, purge the headspace with Argon or

Nitrogen before sealing. This prevents the formation of oxidation products (quinones) which

appear as dark contaminants.
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Experimental Handling Workflow
Weighing: Always weigh in a certified chemical fume hood. Use an antistatic gun if the

powder is static-charged to prevent aerosolization.

Tools: Use stainless steel or glass spatulas. Avoid iron-based tools if rusting is evident, as

catechols chelate iron, turning the product purple/black.

Visualization: Safe Handling Logic
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Start: Reagent Retrieval

Visual Inspection:
Is powder yellow?

Brown/Black Crust:
Oxidation Detected

No

Proceed to Weighing

Yes

Recrystallize (EtOH/Water)

Weigh in Fume Hood
(Anti-static precautions)

Dissolve in DMSO/EtOH
(Avoid aqueous basic buffers initially)

Ready for Synthesis/Assay

Click to download full resolution via product page

Caption: Decision matrix for assessing reagent quality and safe handling steps prior to

experimentation.
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Experimental Protocols
Protocol A: Preparation of 100 mM Stock Solution
Target Concentration: 100 mM in DMSO. Volume: 10 mL.

Calculate Mass:

.

Weighing: Weigh 152.2 mg of CAS 13494-10-5 into a 15 mL amber glass vial.

Solvent Addition: Add 10 mL of anhydrous DMSO.

Mixing: Vortex for 30 seconds. The solution should be clear and yellow.

Storage: Aliquot into 500 µL volumes and store at -20°C. Avoid repeated freeze-thaw cycles

to prevent hydrolysis or oxidation.

Protocol B: Claisen-Schmidt Condensation (Chalcone
Synthesis)
This compound is frequently used to synthesize chalcones (1,3-diaryl-2-propen-1-ones) by

condensing with aromatic aldehydes.

Reagents: Mix 2',3'-Dihydroxyacetophenone (1.0 eq) and substituted benzaldehyde (1.0 eq)

in Ethanol.

Catalyst: Add 40% KOH (aq) dropwise at 0°C.

Reaction: Stir at room temperature for 12–24 hours. The mixture will darken (deep

red/orange) as the chalcone forms.

Quench: Pour into crushed ice/water and acidify with 1M HCl to pH 2–3.

Isolation: Filter the precipitate. Recrystallize from Ethanol.[7]

Emergency Response Procedures
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Scenario Immediate Action Follow-Up

Eye Contact

Rinse cautiously with water for

15 minutes. Lift eyelids to

ensure flushing.

Seek ophthalmological

evaluation immediately.[8]

Skin Contact

Wash with copious soap and

water.[3][4][8] Remove

contaminated clothing.[2][3][5]

[8]

Monitor for dermatitis or

delayed sensitization.

Inhalation

Move to fresh air.[2][3][4] Keep

at rest in a position

comfortable for breathing.[3]

If wheezing occurs, seek

medical attention (suspected

respiratory sensitization).

Spill (Solid)

Dampen with water to prevent

dust. Sweep up into a

chemical waste container.

Ventilate area.[3][4][8] Wash

surface with mild detergent.

Visualization: Emergency Decision Tree

Exposure Incident Identify Route

Eye Contact

Skin Contact

Inhalation

Flush 15 mins
(Eyewash Station)

Soap & Water Wash
Remove Clothing

Fresh Air
Support Breathing

Seek Medical Advice
(Show SDS)

Click to download full resolution via product page

Caption: Rapid response workflow for exposure to 2',3'-Dihydroxyacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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